3-(3-methyl-1,2-oxazol-5-yl)propan-1-amine hydrochloride

• CAS No.: 2445790-98-5
• Molecular Formula: C7H13ClN2O
• Molecular Weight: 176.6

Description

3-(3-methyl-1,2-oxazol-5-yl)propan-1-amine hydrochloride is a chemical compound with a unique structure that includes an oxazole ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the cyclization of appropriate precursors under controlled conditions to form the oxazole ring, followed by subsequent reactions to introduce the propan-1-amine group .

Industrial Production Methods

Industrial production methods for this compound often involve optimizing the synthetic routes to ensure high yield and purity. This may include the use of catalysts, specific solvents, and controlled temperature and pressure conditions to facilitate the reactions efficiently .

Chemical Reactions Analysis

Types of Reactions

3-(3-methyl-1,2-oxazol-5-yl)propan-1-amine hydrochloride can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often facilitated by specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions often involve controlled temperatures, pressures, and pH levels to ensure the desired reaction proceeds efficiently .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the conditions used. For example, oxidation may yield oxazole derivatives with additional oxygen-containing functional groups, while reduction may produce more saturated compounds .

Scientific Research Applications

3-(3-methyl-1,2-oxazol-5-yl)propan-1-amine hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(3-methyl-1,2-oxazol-5-yl)propan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways. The oxazole ring structure allows it to bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the target molecules .

Comparison with Similar Compounds

Similar Compounds

3-(3-methyl-1,2,4-oxadiazol-5-yl)propanoic acid: This compound has a similar structure but with an oxadiazole ring instead of an oxazole ring.

Other oxazole derivatives: Various oxazole derivatives share structural similarities and may have comparable chemical and biological properties.

Uniqueness

3-(3-methyl-1,2-oxazol-5-yl)propan-1-amine hydrochloride is unique due to its specific combination of the oxazole ring and the propan-1-amine group. This unique structure imparts distinct chemical reactivity and potential biological activities, making it a valuable compound for research and industrial applications .